N-(3-hydroxy-4-(hydroxymethyl)cyclopentyl)-2-(p-tolyloxy)acetamide
Description
N-(3-hydroxy-4-(hydroxymethyl)cyclopentyl)-2-(p-tolyloxy)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is also known as BMS-986177 and is a selective agonist of the sphingosine-1-phosphate receptor 1 (S1P1). In
Scientific Research Applications
Fluorescent Chemosensor for Aluminum (Al3+) Detection
- Description : Researchers have synthesized 3-HC as a selective chemosensor for detecting Al3+ ions. Upon the addition of Al3+, 3-HC exhibits a redshift in its emission wavelength (from 436 to 465 nm) along with enhanced fluorescence intensity. This property allows sensitive detection of Al3+ in the concentration range of 1 × 10^–7 to 1 × 10^–6 M. The method has been successfully applied to analyze Al3+ in real water samples .
Skin-Whitening Agent in Cosmetics
- Description : This compound, also known as KA, serves as a skin-whitening agent in cosmetics and skin care formulations. It is produced by various fungal species and is commonly used for its skin-brightening properties .
Phytochemical Derivative with Pharmacological Actions
- Description : 3-HC derivatives belong to the flavonoid subgroup and are abundant in the plant kingdom. They exhibit diverse pharmacological actions, including anticancer, antibacterial, antimalarial, antioxidant, antifungal, and monoamine oxidase inhibitor properties. Researchers continue to explore their potential therapeutic applications .
Excited-State Intramolecular Proton Transfer (ESIPT) Phenomenon
- Description : 3-HC derivatives, including our compound of interest, exhibit ESIPT. This phenomenon involves proton transfer within the excited state, making them valuable as fluorescent probes for various applications .
Trace Determination of Metal Ions
- Description : Fluorescence analysis offers advantages such as high sensitivity, selectivity, simplicity, and cost-effectiveness. Researchers utilize 3-HC derivatives as effective tools for trace determination of metal ions, including Al3+ .
Environmental and Biological Monitoring
- Description : Given the toxic effects of Al3+ on humans and its association with diseases like Alzheimer’s, renal failure, and encephalopathy, monitoring Al3+ levels in environmental and biological systems is crucial. Fluorescent chemosensors like 3-HC provide a sensitive and efficient approach for this purpose .
properties
IUPAC Name |
N-[3-hydroxy-4-(hydroxymethyl)cyclopentyl]-2-(4-methylphenoxy)acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21NO4/c1-10-2-4-13(5-3-10)20-9-15(19)16-12-6-11(8-17)14(18)7-12/h2-5,11-12,14,17-18H,6-9H2,1H3,(H,16,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OTSFWMIAKGBISC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)OCC(=O)NC2CC(C(C2)O)CO |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21NO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.33 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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